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Compound of Interest

Compound Name: SR9186

Cat. No.: B609158 Get Quote

For Immediate Reference: Treat SR9186 as a chemical waste product. Do not dispose of down

the drain or in regular trash.

Researchers and laboratory personnel handling SR9186, a selective CYP3A4 inhibitor, must

adhere to stringent disposal protocols to ensure safety and regulatory compliance. While the

substance is not classified as hazardous according to the Globally Harmonized System (GHS),

a conservative approach to its disposal is recommended due to its bioactive nature and a lack

of comprehensive long-term environmental impact data. Product literature often advises

treating novel research chemicals as potentially hazardous.[1]

This guide provides essential, step-by-step procedures for the proper disposal of SR9186,

ensuring the safety of laboratory personnel and the protection of the environment.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant

gloves. Handle SR9186 in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of any airborne particles.

Step-by-Step Disposal Protocol for SR9186
The following procedure outlines the recommended steps for the safe disposal of unwanted

SR9186 and its containers.
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Segregation: Do not mix SR9186 waste with other waste streams. It should be segregated

as a non-halogenated organic solid waste. If it is in a solution, the solvent will dictate the

appropriate liquid waste stream.

Waste Container Labeling:

Use a designated, chemically compatible, and clearly labeled waste container.

The label should include:

The words "Hazardous Waste" (as a precautionary measure).

The full chemical name: N-(4'-cyano[1,1'-biphenyl]-4-yl)-N'-[4-(3H-imidazo[4,5-b]pyridin-

7-yl)phenyl]-urea.

The CAS Number: 1361414-26-7.

An indication of the hazards (e.g., "Bioactive," "Handle with Caution").

The accumulation start date.

The name of the principal investigator and the laboratory location.

Accumulation of Waste:

Solid Waste: Collect unused or expired SR9186 powder in its original container or a

suitable, well-sealed secondary container.

Contaminated Labware: Disposable items such as pipette tips, tubes, and gloves that

have come into contact with SR9186 should be placed in a designated, sealed waste bag

or container.

Liquid Waste: Solutions of SR9186 should be collected in a designated, leak-proof liquid

waste container. Do not mix with incompatible solvents.

Storage of Waste: Store the sealed waste container in a designated satellite accumulation

area within the laboratory. This area should be away from general traffic, drains, and sources

of ignition.
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Arranging for Disposal: Contact your institution's Environmental Health and Safety (EH&S)

department to schedule a pickup for the chemical waste. Follow all institutional procedures

for waste manifest and pickup.

Chemical and Physical Properties of SR9186
A summary of the key properties of SR9186 is provided in the table below for easy reference.

Property Value

Chemical Name
N-(4'-cyano[1,1'-biphenyl]-4-yl)-N'-[4-(3H-

imidazo[4,5-b]pyridin-7-yl)phenyl]-urea

Synonyms ML368

CAS Number 1361414-26-7

Molecular Formula C₂₆H₁₈N₆O

Molecular Weight 430.5 g/mol

Appearance Solid

Solubility Soluble in DMSO and Dimethylformamide

Storage Store at -20°C

Data sourced from supplier safety and product information sheets.[1]

Experimental Protocols Cited
The proper handling and disposal of SR9186 are critical in the context of its use in research. It

is primarily used as a selective inhibitor of the cytochrome P450 isoform CYP3A4.[2]

Experimental protocols involving SR9186 typically involve its dissolution in solvents like DMSO

for in vitro assays. All materials and solutions from such experiments should be considered

chemical waste and disposed of according to the procedures outlined above.

Logical Workflow for SR9186 Disposal
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The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of SR9186.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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